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The field of organic light-emitting diodes (OLEDs) has seen remarkable advancements, driven

by the development of highly efficient phosphorescent emitters. Among these, platinum(II)

complexes have emerged as a versatile and powerful class of materials, enabling high

quantum efficiencies and offering broad tunability of emission colors. This guide provides a

comparative analysis of the efficacy of different platinum(II) phosphorescent emitters,

supported by experimental data from recent literature, to aid researchers in the selection and

design of next-generation OLED devices.

Performance Overview of Platinum(II) Emitters
The performance of an OLED is typically characterized by its external quantum efficiency

(EQE), current efficiency (CE), and power efficiency (PE). The tables below summarize the

performance of various platinum(II) complexes reported in the literature, categorized by the

color of their emission.
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Complex
Host
Material

EQE (%) CE (cd/A) PE (lm/W)
Emission
Peak
(nm)

Referenc
e

Pt(fppz)₂
Not

specified
31 - - Red [1]

Complex 7 CH₂Cl₂ 22.1 - - 588 [2]

Complex 8
Not

specified
19.0 21.0 15.5

Orange-

Red
[3]

Phenylisoq

uinoline

based

complex

Not

specified
- 4.71 5.12 Red [4][5]

Orange and Yellow-Emitting Platinum(II) Complexes

Complex
Host
Material

EQE (%) CE (cd/A) PE (lm/W)
Emission
Peak
(nm)

Referenc
e

Tetra-Pt-N

4,4'-

bis(carbaz

ol-9-

yl)biphenyl

- 57.6 - Orange [6]

Complex 9
Not

specified
7.1 21.0 11.3 Yellow [3]
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Complex
Host
Material

EQE (%) CE (cd/A) PE (lm/W)
Emission
Peak
(nm)

Referenc
e

Complex

22c

Not

specified
22.1 - - - [3]

Pt emitter

(9 wt%

doping)

Not

specified
20.4 70.6 - Green [7]

Derivative

36

Not

specified
14.3 - - Green [3]

Complex

12f

Mixed-

matrix
12.3 37.8 24.0 - [1][3]

Derivative

28b

Solution-

processed
5.6 15.5 16.4 Green [3]
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Comple
x

Host
Material

EQE (%)
CE
(cd/A)

PE
(lm/W)

Emissio
n Peak
(nm)

Lifetime
(h)

Referen
ce

Top-

emitting

OLED

Not

specified
49.5 - -

Deep-

Blue

670

(LT50)
[8]

Bottom-

emitting

OLED

Not

specified
31.3 - -

Deep-

Blue
- [8]

Jetplex

ZRIET

Not

specified
>20 - - Blue - [9]

Pt(1-ptz)-

based

Not

specified
14.5 - - Blue - [10]

Complex

24

Not

specified
15.3 - - Sky-Blue - [2]

Complex

23

Not

specified
12.3 - - Sky-Blue - [2]

Tetradent

ate Pt(II)

Complex

Not

specified
25.1 - -

Ultra-

pure Blue

451

(LT50)
[11]

Tandem

OLED

with

Tetradent

ate Pt(II)

Complex

Not

specified
50.3 - -

Ultra-

pure Blue

589

(LT70)
[11]

Near-Infrared (NIR)-Emitting Platinum(II) Complexes
Platinum(II) complexes are also showing significant promise for applications in the near-

infrared spectrum, which is crucial for various biological and technological applications.[12]
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Complex Host Material EQE (%)
Emission
Range (nm)

Reference

PBSNND-based 4P-NPD 12.9 Deep red/NIR [13]

AtFNND-based 4P-NPD 13.7 Deep red/NIR [13]

Key Molecular Design Strategies
The efficiency and stability of platinum(II) emitters are intrinsically linked to their molecular

structure. The choice of ligands plays a crucial role in tuning the photophysical properties.[14]

[15]

Cyclometalating Ligands: The use of strong σ-donor cyclometalating ligands, such as

phenylpyridine or phenylisoquinoline, enhances the stability and emission efficiency of the

complexes.[4][16]

Ancillary Ligands: Ancillary ligands, like β-diketonates, can be modified to fine-tune the

emission color and prevent intermolecular interactions that can lead to quenching.[1][3]

Ligand Rigidity: Rigid ligand scaffolds are advantageous for constructing highly robust

phosphorescent Pt(II) complexes with superior emission properties.[2][14] Tetradentate

ligands, in particular, can lead to more rigid molecular geometries and improved device

performance.[8][10]

Experimental Methodologies
The fabrication and characterization of OLEDs involve a series of well-defined steps. While

specific parameters may vary, a general workflow is outlined below.

OLED Fabrication Protocol
A common method for fabricating multilayer OLEDs is through vacuum thermal evaporation.

Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

cleaned substrates are then treated with UV-ozone to improve the work function of the ITO.
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Organic Layer Deposition: The various organic layers, including the hole injection layer (HIL),

hole transport layer (HTL), emissive layer (EML), electron transport layer (ETL), and electron

injection layer (EIL), are deposited sequentially onto the ITO substrate in a high-vacuum

chamber. The EML is typically formed by co-evaporating the host material and the

platinum(II) emitter at a specific doping concentration.

Cathode Deposition: A metal cathode, often a bilayer of lithium fluoride (LiF) and aluminum

(Al), is then deposited on top of the organic stack.

Encapsulation: To prevent degradation from moisture and oxygen, the completed device is

encapsulated using a glass lid and a UV-curable epoxy resin in a nitrogen-filled glovebox.

Characterization of OLEDs
The performance of the fabricated OLEDs is evaluated using a combination of electrical and

optical measurements.

Current-Voltage-Luminance (J-V-L) Characteristics: These are measured using a source

meter and a photometer.

Electroluminescence (EL) Spectra: The emission spectra of the devices are recorded using a

spectroradiometer.

Efficiency Calculations: The current efficiency (cd/A), power efficiency (lm/W), and external

quantum efficiency (%) are calculated from the J-V-L data and the EL spectra.

Lifetime Measurement: The operational lifetime of the device is determined by monitoring the

luminance decay over time at a constant current density. The lifetime is often reported as

LT50 or LT95, the time it takes for the initial luminance to decrease to 50% or 95%,

respectively.

Visualizing Key Concepts in OLEDs
To better understand the fundamental principles governing OLED operation, the following

diagrams illustrate the device architecture and the mechanism of phosphorescence.
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OLED Device Architecture

Cathode (e.g., Al)

Electron Injection Layer (EIL)

Electron Transport Layer (ETL)

Emissive Layer (EML)
(Host + Pt(II) Emitter)

Hole Transport Layer (HTL)

Hole Injection Layer (HIL)

Anode (e.g., ITO)

Click to download full resolution via product page

Caption: A typical multilayer OLED device structure.
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Phosphorescence Mechanism

S₀ (Ground State)

S₁ (Singlet Excited State)

Absorption Fluorescence

T₁ (Triplet Excited State)

Intersystem Crossing (ISC)

Phosphorescence Non-radiative Decay

Click to download full resolution via product page

Caption: A simplified Jablonski diagram illustrating phosphorescence.

Conclusion
Platinum(II) complexes have demonstrated their capability to act as highly efficient

phosphorescent emitters across the visible and near-infrared spectrum. The performance of

these emitters is highly dependent on the molecular design, with ligand engineering being a

key strategy for achieving desired photophysical properties and device stability. The data

presented in this guide highlights the significant progress in the field and provides a valuable

resource for researchers working on the development of advanced OLED technologies. The

ongoing research into novel ligand designs and device architectures promises to further

enhance the efficacy of platinum(II)-based OLEDs, paving the way for their broader application

in displays, lighting, and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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